Cas no 62243-62-3 (Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-)

Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- structure
62243-62-3 structure
Product Name:Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
CAS No:62243-62-3
MF:C6H8F5NO
MW:205.125839233398
CID:452778
PubChem ID:12647416
Update Time:2025-04-19

Propanamide, 2,2,3,3,3-pentafluoro-N-propyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2,2,3,3,3-pentafluoro-N-propyl-
    • 2,2,3,3,3-pentafluoro-N-propylpropanamide
    • DTXSID50505595
    • 62243-62-3
    • IRIQFSKCRVNDSA-UHFFFAOYSA-N
    • 2,2,3,3,3-Pentafluoro-N-propyl-propionamide
    • Inchi: 1S/C6H8F5NO/c1-2-3-12-4(13)5(7,8)6(9,10)11/h2-3H2,1H3,(H,12,13)
    • InChI Key: IRIQFSKCRVNDSA-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(NCCC)=O)F

Computed Properties

  • Exact Mass: 205.05264
  • Monoisotopic Mass: 205.05260469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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